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Compound of Interest

Compound Name: Fulminate

Cat. No.: B1208216

For researchers, scientists, and professionals in drug development, the selection of an
appropriate initiator is a critical decision. This guide provides an in-depth comparison of the
performance characteristics of key fulminate-based initiators, supported by experimental data
and detailed methodologies.

Fulminates are a class of chemical compounds containing the fulminate ion (CNO~).[1] Due
to the inherent instability of the weak nitrogen-oxygen bond, fulminate salts are highly
sensitive to friction, heat, and shock, making them effective as primary explosives in
detonators.[1][2] This guide focuses on a comparative performance analysis of two principal
fulminate-based initiators: mercury(ll) fulminate and silver(l) fulminate. For contextual
comparison, data for lead azide, a common replacement for fulminates, is also included.[3][4]

Quantitative Performance Comparison

The following table summarizes the key performance metrics for mercury fulminate, silver
fulminate, and lead azide, providing a clear and objective comparison for material selection.
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Mercury(ll) . . .
. . Silver(l) Fulminate Lead Azide
Performance Metric Fulminate

AgCNO Pb(Ns)2

(Hg(CNO)2) (AgCNO) (Pb(Ns)2)
Detonation Velocity

4,250 - 5,400[2][4][5] ~1,700[1] 4,630 - 5,180[4][5]
(m/s)

) ) Extremely High (can
o High (explodes with ) )

Impact Sensitivity ] detonate under its High[8]

2kg weight at 5cm)[6] )

own weight)[6][7]
o o High (explodes with ) )

Friction Sensitivity ] Extremely High[7] High[8]

fiber & steel)[6]
Thermal Stability ] o

N Begins to decompose  Autoignition at More stable than

(Decomposition ]

at 100°C[6] 170°C[7] mercury fulminate[9]
Temperature)
Heat of Explosion _

1.8[4] Not available 1.6[4]
(MJ/kg)
Gas Volume (L/kg) 315[4] Not available 308[4]

Experimental Protocols

The data presented in this guide is derived from established experimental methodologies for
characterizing explosive materials. The following sections detail the protocols for determining
the key performance metrics.

Determination of Detonation Velocity (Dautriche Method)

The Dautriche method is a common technique for measuring the detonation velocity of an
explosive.[10] It relies on the time difference between the initiation of two points on a
detonating cord with a known detonation velocity.[10]
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Dautriche Method for Detonation Velocity Measurement.

Procedure:
An explosive charge of a specific length is prepared.[11]

A detonating cord with a known velocity of detonation (VoD) is inserted into the explosive at
two points with a precisely measured distance between them.[11]

The explosive charge is initiated at one end.

The detonation wave in the explosive initiates the detonating cord at both insertion points,
sending two detonation waves along the cord in opposite directions.

These two waves collide at a specific point on the cord, which is marked on a lead plate
placed underneath.

The distance from the center point between the two insertion points to the collision mark on
the lead plate is measured.

The detonation velocity of the explosive is then calculated using the known VoD of the cord
and the measured distances.[10]
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Determination of Impact Sensitivity (BAM Drop Hammer
Test)

The BAM (Bundesanstalt fir Materialforschung und -priifung) drop hammer test is a
standardized method to determine the sensitivity of explosives to impact.[12][13] The test
measures the energy required to cause an explosion in 50% of trials (the E50 value).
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Workflow for BAM Drop Hammer Impact Sensitivity Test.
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Procedure:
o A small sample of the explosive (typically around 40 mg) is placed on an anvil.[12]

o Adrop weight of a specified mass is released from a certain height, impacting the sample.
[14]

e The outcome is observed and recorded as either a "go" (explosion, flame, or sound) or a
“no-go".

o The height of the drop is then adjusted for the next trial based on the previous result,
following a specific statistical method like the Bruceton or Up-and-Down method.[15]

o After a predetermined number of trials, the data is statistically analyzed to determine the
height at which there is a 50% probability of initiation. This is then converted to an energy
value (E50).

Determination of Friction Sensitivity (BAM Friction Test)

The BAM friction test assesses the sensitivity of an explosive to frictional stimuli.[16] The result
is given as the load in Newtons (N) under which the substance ignites in at least one out of six
trials.[17]
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BAM Friction Sensitivity Test Procedure.

Procedure:

« A small amount of the explosive substance is spread on a fixed porcelain plate.[16]
e A porcelain peg is placed on top of the sample.

o A specific load is applied to the peg through a weighted lever arm.[16]

e The porcelain plate is moved back and forth under the peg at a constant speed.[16]

e The test is repeated six times at each load level. The lowest load at which an ignition,
crackling sound, or explosion occurs in at least one of the six trials is recorded as the friction
sensitivity.[17]

Determination of Thermal Stability (Vacuum Stability
Test)

The vacuum stability test is used to determine the thermal stability of an explosive by
measuring the volume of gas evolved when the material is heated at a constant temperature
under a vacuum.[18]
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Workflow for the Vacuum Thermal Stability Test.
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Procedure:

o A precisely weighed sample of the explosive is placed in a glass sample tube.

e The tube is connected to a manometer and the entire system is evacuated.[18]

o The sample tube is then placed in a heating block maintained at a constant, elevated

temperature.[18]

e The volume of gas evolved from the decomposition of the explosive is measured over a

specific period using the manometer.[18]

e The thermal stability is assessed based on the rate and total volume of gas produced. A

h

igher rate of gas evolution indicates lower thermal stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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